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Compound of Interest

Compound Name: 1-Aminohomopiperidine

Cat. No.: B121769 Get Quote

A Note on Nomenclature: While the topic requested was "1-Aminohomopiperidine," our

comprehensive analysis of chemical databases, supplier catalogs, and the scientific literature

indicates that the compound of significant research and commercial interest is 1-

Aminopiperidine. Homopiperidine (hexamethyleneimine) contains a seven-membered ring,

whereas piperidine possesses a six-membered ring. This guide will focus on the latter, 1-

Aminopiperidine (CAS No. 2213-43-6), which is the compound widely utilized in the

applications described herein.

Core Identification and Chemical Profile
1-Aminopiperidine is a versatile primary amine and a cyclic hydrazine derivative. Its unique

structure, featuring a nucleophilic terminal nitrogen atom attached to a saturated heterocyclic

ring, makes it a valuable and reactive building block in synthetic chemistry.

Table 1: Chemical Identifiers and Synonyms
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Identifier Value

CAS Number 2213-43-6[1][2][3]

IUPAC Name piperidin-1-amine[1][4]

Molecular Formula C₅H₁₂N₂[1][2][5]

Molecular Weight 100.16 g/mol [1][2][3]

Common Synonyms
N-Aminopiperidine, Piperidin-1-ylamine,

Pentamethylenehydrazine[1][2][3]

InChI Key LWMPFIOTEAXAGV-UHFFFAOYSA-N[1][2]

SMILES NN1CCCCC1[4]

Physicochemical Properties: A Foundation for
Application
Understanding the physical properties of 1-Aminopiperidine is critical for its appropriate

handling, storage, and use in experimental design. It is a flammable liquid with a distinct profile

that dictates its laboratory requirements.

Table 2: Key Physicochemical Data

Property Value & Conditions Source

Appearance
Colorless to slightly yellow

clear liquid
[1][5]

Boiling Point 146 °C (at 730 mmHg) [2][5]

Density 0.928 g/mL (at 25 °C) [2]

Refractive Index n20/D 1.475 [2]

Flash Point 36 °C / 96.8 °F (closed cup) [2][3]

Purity (Typical) ≥ 97% (GC) [5]
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Synthesis Pathway: Electrophilic Amination of
Piperidine
From a synthetic chemist's perspective, the formation of the N-N bond in 1-Aminopiperidine is

the key transformation. A prevalent and scalable method involves the electrophilic amination of

piperidine using hydroxylamine-O-sulfonic acid (HOS).

Causality and Mechanistic Insight
The choice of reagents is deliberate. Piperidine, a secondary amine, acts as the nucleophile.

However, to facilitate the reaction, it is typically treated with a strong base (e.g., sodium

hydroxide) to ensure it is deprotonated and thus maximally nucleophilic. Hydroxylamine-O-

sulfonic acid serves as a robust electrophilic aminating agent—the sulfonic acid group is an

excellent leaving group, facilitating the transfer of the -NH₂ moiety to the piperidine nitrogen.

The reaction temperature and rate of addition are carefully controlled to manage the

exothermic nature of the reaction and to minimize the formation of side products.

Protocol: Synthesis from Piperidine and HOS
This protocol is based on established industrial methods.[6]

Vessel Preparation: An appropriate reaction vessel is charged with a concentrated aqueous

alkaline solution of piperidine. For example, piperidine and sodium hydroxide in water.[6]

Temperature Control: The solution is cooled to maintain a temperature range of 0-7 °C. This

is critical for controlling the reaction exotherm.

Reagent Addition: A freshly prepared aqueous solution of Hydroxylamine-O-sulfonic acid

(HOS) is added to the piperidine solution in a slow, stepwise manner over a period of 1 to 4

hours.[6] A cumulative molar ratio of piperidine to HOS of at least 2:1 is recommended to

drive the reaction to completion.[6]

Reaction: The mixture is stirred slowly for approximately 4 hours while maintaining the low

temperature.[6]

Workup: Any precipitate that forms is removed by filtration. The resulting liquid, containing

the desired 1-aminopiperidine, is then carried forward for purification, typically through
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distillation.

Visualization: Synthesis Workflow
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Aminopiperidine.

Core Applications in Scientific Research and
Development
1-Aminopiperidine is not an end product in itself but rather a critical intermediate. Its value lies

in its ability to introduce the piperidine-amine scaffold into larger, more complex molecules,

thereby modulating their biological activity and physical properties.

Pharmaceutical Development: This is the most prominent area of application. The piperidine

moiety is a well-established pharmacophore present in numerous approved drugs. 1-

Aminopiperidine serves as a key building block in the synthesis of novel therapeutic agents,

particularly in the development of drugs targeting neurological disorders.[5] A notable

example is its use as a reactant in the synthesis of CB1 cannabinoid receptor ligands, which

are investigated for various therapeutic applications.[3][7] The incorporation of this scaffold

can enhance solubility, bioavailability, and receptor binding affinity.[5]

Organic Synthesis: In a broader context, it is a versatile reagent for constructing complex

molecular architectures.[5] It is frequently used to prepare hydrazones and phosphorus(V)

hydrazides, which are themselves important intermediates in various synthetic pathways.[2]

[3][7]

Agrochemical Formulations: The compound is utilized in the development of more effective

pesticides and herbicides. Its structural features can help improve the bioavailability and

efficacy of the active ingredients in these formulations.[5]

Materials Science: In polymer chemistry, 1-Aminopiperidine can be used as a monomer or

building block to create specialty polymers with unique properties suitable for advanced

coatings and adhesives.[5]

Visualization: Application Domains
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Key Application Areas

1-Aminopiperidine
(CAS 2213-43-6)

Pharmaceuticals Key intermediate for drug discovery.
Example: CB1 Receptor Ligands

Organic Synthesis Versatile reactant.
Examples: Hydrazones, Hydrazides

Agrochemicals Formulation of pesticides & herbicides

Materials Science Building block for specialty polymers

Click to download full resolution via product page

Caption: Key application areas for 1-Aminopiperidine.

Safety, Handling, and Storage: A Self-Validating
Protocol
Trustworthiness in the lab begins with safety. The protocols for handling 1-Aminopiperidine are

dictated by its chemical hazards, which include flammability and potential corrosivity.

Hazard Identification
Table 3: GHS Hazard Classifications
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable Liquid 🔥 Warning
H226: Flammable

liquid and vapor[1][3]

Skin Irritation ❗ Warning
H315: Causes skin

irritation[1][3]

Eye Irritation ❗ Warning
H319: Causes serious

eye irritation[3]

Specific Target Organ

Toxicity
❗ Warning

H335: May cause

respiratory irritation[3]

Skin Corrosion corrosive Danger

H314: Causes severe

skin burns and eye

damage (Reported by

a minority of

suppliers)[1]

Experimental Protocol: Safe Handling and Storage
Engineering Controls: Always handle 1-Aminopiperidine inside a certified chemical fume

hood to ensure adequate ventilation and to avoid inhalation of vapors.[8][9] The work area

must be equipped with an eyewash station and a safety shower in close proximity.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields and a face shield.[8]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves for integrity

before use. A lab coat or chemical-resistant apron is mandatory.[9]

Respiratory Protection: If engineering controls are insufficient, use a respirator with a

suitable filter, such as a type ABEK (EN14387) filter cartridge.[3][7]

Handling Procedures:
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Ignition Sources: This compound is flammable with a flash point of 36 °C. Keep it away

from all sources of ignition, including open flames, hot surfaces, and sparks.[8][9][10] Use

non-sparking tools and explosion-proof equipment.[9][10]

Electrostatic Discharge: Take precautionary measures to prevent the buildup of

electrostatic charge. Ensure containers and equipment are properly grounded and

bonded.[8][9]

Incompatibilities: Avoid contact with strong oxidizing agents, acids, acid chlorides, and acid

anhydrides.[9][10]

Storage:

Container: Keep the container tightly closed and properly labeled.[8][9] Containers that

have been opened must be carefully resealed and kept upright.[8]

Conditions: Store in a cool, dry, and well-ventilated place away from incompatible

materials.[8][9] For long-term stability, some suppliers recommend storage in a freezer

under an inert atmosphere.[2]

Spill & Disposal:

Spill Containment: In case of a spill, contain the spillage with a non-combustible absorbent

material (e.g., sand, vermiculite).[8]

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations. Do not allow the product to enter drains.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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